Cas no 2050-92-2 (Diamylamine)

Dipentamine, dipentylamine,C10H23N;CH3(CH2)4NH(CH2)4CH3,molecular weight157.29.colorless liquid ,mainuse to For organic synthesis,Used as rubber accelerator\Flotation agent.
Diamylamine structure
Diamylamine structure
Product Name:Diamylamine
CAS No:2050-92-2
Molecular Formula:C10H23N
Molecular Weight:157.29632
MDL:MFCD00009499
CID:42388
PubChem ID:16316

Diamylamine Properties

Names and Identifiers

    • 1-Pentanamine,N-pentyl-
    • amine,dipentyl
    • diamylamines(mixedisomers)
    • Dipentylamin
    • N-Pentyl-1-aminopentan
    • pentyl-pentylamin
    • Diamylamine
    • Diamylamine (mixture)
    • Dipentylamine, mixture of isomers
    • 1-Pentanamine,N-pentyl
    • bis-n-pentyl amine
    • di-(n-pentyl)-amine
    • Di-n-amylamine
    • Dipentylamine
    • N,N-dipentylamine
    • NH(n-pentyl)2
    • Pentylamine,pentyl
    • Dipentylamine (mixture)
    • N-Pentyl-1-pentanamine
    • Pentylpentylamine
    • diamylamine(melanged’isomeres)
    • diamylamine(mixedisomers)
    • Diquafosol Impurity 19
    • DIAMYLAMINE, TECH
    • N,N-Diamylamine
    • Dipentylamine,99%
    • CHEMBL1232240
    • NCGC00090901-02
    • D89598
    • Diamyl amine
    • NSC6329
    • N-pentylpentan-1-amine
    • CAS-2050-92-2
    • N,N-Dipentylamine #
    • NSC-6329
    • MFCD00009499
    • EN300-19755
    • Amine, dipentyl
    • 4-04-00-00676 (Beilstein Handbook Reference)
    • BIDD:GT0434
    • Di-n-amylamine [UN2841] [Flammable liquid]
    • 1-Pentanamine, N-pentyl-
    • UNII-D67I8PN8UU
    • Tox21_303290
    • FT-0625197
    • diamylamin
    • DI-N-PENTYLAMINE
    • JACMPVXHEARCBO-UHFFFAOYSA-
    • InChI=1/C10H23N/c1-3-5-7-9-11-10-8-6-4-2/h11H,3-10H2,1-2H3
    • EINECS 218-108-3
    • NCGC00259760-01
    • DTXCID504931
    • DI-N-PENTYLAMINE [HSDB]
    • DTXSID4024931
    • Tox21_202211
    • NCGC00090901-01
    • NSC 6329
    • NCGC00090901-03
    • D0129
    • NCGC00257135-01
    • AKOS000251522
    • WLN: 5M5
    • HSDB 5864
    • NS00026664
    • dipentyl-amine
    • SCHEMBL62012
    • Pentylamine, pentyl-
    • UN2841
    • 2050-92-2
    • BRN 0906746
    • VS-02951
    • Q1964319
    • D67I8PN8UU
    • CCRIS 6225
    • UN 2841
    • AI3-15326
    • J-013369
    • Pentylamine, pentyl
    • STL146556
    • Dinamylamine
    • pentane, 1-amylamino-
    • 1Pentanamine, Npentyl
    • dipentanamine
    • BBL011445
    • MDL： MFCD00009499
    • InChIKey： JACMPVXHEARCBO-UHFFFAOYSA-N
    • Inchi： 1S/C10H23N/c1-3-5-7-9-11-10-8-6-4-2/h11H,3-10H2,1-2H3
    • SMILES： CCCCCNCCCCC

Computed Properties

  • Exact Mass: 157.18300
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 8
  • Monoisotopic Mass: 157.18305
  • Heavy Atom Count: 11
  • Complexity: 53.9
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.4
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 12

Experimental Properties

  • LogP: 3.34730
  • PSA: 12.03000
  • Refractive Index: n20/D 1.4258(lit.)
  • Water Partition Coefficient: Slightly soluble (0.1-1 g/100 ml)
  • Boiling Point: 202-203 °C(lit.)
  • Melting Point: -8°C(lit.)
  • Vapor Pressure: 0.3 mmHg ( 20 °C)
  • Flash Point: Fahrenheit: 156.2 ° f
    Celsius: 69 ° c
  • Color/Form: Colorless to light yellow liquid with ammonia smell [1]
  • Stability/Shelf Life: Stable, but air-sensitive. Flammable. Incompatible with oxidizing agents.
  • Solubility: Slightly soluble in water, soluble in most organic solvents such as ethanol \ ether [9]
  • Sensitiveness: Sensitive to air
  • Density: 0.767 g/mL at 25 °C

Diamylamine Security Information

  • Symbol: GHS05 GHS06 GHS09
  • RTECS：RZ9100000
  • WGK Germany：3
  • Safety Term：3.2
  • Safety Instruction： S26-S27-S36/37/39-S45
  • Packing Group：III
  • Packing Group：III
  • Risk Phrases：R23/24/25; R34
  • Hazard Level：3.2
  • Dangerous goods sign： T C N
  • Hazardous Material transportation number：UN 2841 3/PG 3
  • Hazard Statement： H301+H311+H331,H314,H400
  • Warning Statement： P261,P273,P280,P301+P310,P305+P351+P338,P310
  • Prompt：dangerous
  • Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in a cool, dry and well ventilated area, away from incompatible substances and flammable areas, and keep the container tightly closed.
  • PackingGroup：III
  • Risk Phrases： 23/24/25-34-50/53
  • Signal Word：Danger
  • HazardClass：3.2

Diamylamine Customs Data

  • HS CODE：2921199090
  • Customs Data：

    China Customs Code:

    2921199090

    Overview:

    2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Diamylamine Synthesis

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